Cas no 1380711-02-3 (3-(Piperidin-4-ylmethyl)pyridazine)

3-(Piperidin-4-ylmethyl)pyridazine is a heterocyclic compound featuring a pyridazine core linked to a piperidinylmethyl moiety. This structure offers versatility as a building block in medicinal chemistry, particularly for the synthesis of biologically active molecules. The piperidine ring provides conformational rigidity, while the pyridazine group contributes to hydrogen bonding and π-stacking interactions, enhancing binding affinity in target systems. Its balanced lipophilicity and basicity make it suitable for optimizing pharmacokinetic properties in drug candidates. The compound is commonly employed in the development of CNS-targeting agents, enzyme inhibitors, and receptor modulators. Its synthetic accessibility and functional group compatibility further support its utility in structure-activity relationship studies.

3-(Piperidin-4-ylmethyl)pyridazine structure

1380711-02-3 structure

Product Name:3-(Piperidin-4-ylmethyl)pyridazine

CAS No:1380711-02-3

MF:C₁₀H₁₅N₃

MW:177.246201753616

MDL:MFCD25370572

CID:5208791

Update Time:2025-10-31

3-(Piperidin-4-ylmethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-(Piperidin-4-ylmethyl)pyridazine
- 3-(4-Piperidylmethyl)pyridazine
- Pyridazine, 3-(4-piperidinylmethyl)-
- MDL： MFCD25370572
- Inchi： 1S/C10H15N3/c1-2-10(13-12-5-1)8-9-3-6-11-7-4-9/h1-2,5,9,11H,3-4,6-8H2
- InChI Key： PFMBJLLIEKDAEK-UHFFFAOYSA-N
- SMILES： C1(CC2CCNCC2)=NN=CC=C1

Computed Properties

Exact Mass: 177.127
Monoisotopic Mass: 177.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8A^2

3-(Piperidin-4-ylmethyl)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1052142-1g	3-(4-Piperidylmethyl)pyridazine	1380711-02-3	95%	1g	$1045	2024-07-20
eNovation Chemicals LLC	Y1052142-1g	3-(4-Piperidylmethyl)pyridazine	1380711-02-3	95%	1g	$1045	2025-02-18
eNovation Chemicals LLC	Y1052142-1g	3-(4-Piperidylmethyl)pyridazine	1380711-02-3	95%	1g	$1045	2025-02-28

3-(Piperidin-4-ylmethyl)pyridazine Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 3-(Piperidin-4-ylmethyl)pyridazine

Comprehensive Overview of 3-(Piperidin-4-ylmethyl)pyridazine (CAS No. 1380711-02-3): Properties, Applications, and Research Insights

3-(Piperidin-4-ylmethyl)pyridazine (CAS No. 1380711-02-3) is a heterocyclic compound featuring a pyridazine ring linked to a piperidine moiety via a methylene bridge. This unique structure endows it with significant potential in medicinal chemistry and drug discovery. The compound's molecular formula and structural features make it a versatile building block for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its role in kinase inhibition and GPCR targeting, aligning with current trends in precision medicine.

In recent years, the demand for piperidine derivatives like 3-(Piperidin-4-ylmethyl)pyridazine has surged due to their relevance in neuropharmacology and cancer therapeutics. A 2023 study highlighted its potential as a scaffold for selective serotonin reuptake inhibitors (SSRIs), addressing growing interest in mental health treatments. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability—a key focus area in neurodegenerative disease research.

Synthetic routes to CAS 1380711-02-3 often involve reductive amination or nucleophilic substitution strategies, with yields optimized through microwave-assisted synthesis—a technique gaining traction in green chemistry. Analytical characterization typically combines HPLC purity analysis (>98%) and LC-MS spectral confirmation. These protocols cater to pharmaceutical industry standards where impurity profiling is critical for regulatory compliance.

The compound's structure-activity relationship (SAR) has been investigated in fragment-based drug design, particularly for allosteric modulators. Its pyridazine core enables π-stacking interactions with protein targets, while the piperidine nitrogen facilitates salt bridge formation—properties exploited in developing ATX inhibitors for fibrosis treatment. Such applications resonate with the rising prevalence of chronic inflammatory diseases globally.

From a commercial perspective, 3-(Piperidin-4-ylmethyl)pyridazine is supplied by specialty chemical vendors as a GMP-grade intermediate, with pricing reflecting its high purity (>99%) and chiral purity requirements. Storage recommendations emphasize argon atmosphere protection to prevent degradation, addressing stability concerns common to N-heterocycles. These specifications align with industry demand for stable pharmacophores in long-term drug development projects.

Emerging research directions include exploring its metal-chelating properties for Alzheimer's therapeutics and radiopharmaceutical labeling—topics frequently searched in academic databases. The compound's bicyclic analog development also shows promise in antibacterial applications, coinciding with global efforts to combat antimicrobial resistance (AMR). Such multidisciplinary relevance ensures sustained scientific interest in this privileged structure.

Regulatory considerations for CAS 1380711-02-3 focus on REACH compliance and ICH guidelines for impurity thresholds. Safety data sheets recommend standard laboratory handling precautions, though its ecotoxicological profile remains under study—a gap frequently queried in environmental chemistry forums. These aspects are crucial for researchers balancing compound efficacy with sustainability metrics in modern drug discovery pipelines.